![molecular formula C14H15N3O3 B6635543 (2R)-2-[(1-methylimidazole-4-carbonyl)amino]-3-phenylpropanoic acid](/img/structure/B6635543.png)
(2R)-2-[(1-methylimidazole-4-carbonyl)amino]-3-phenylpropanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2R)-2-[(1-methylimidazole-4-carbonyl)amino]-3-phenylpropanoic acid, also known as MIPA, is a synthetic amino acid derivative that has been synthesized and studied for its potential applications in the field of medicinal chemistry. In
Scientific Research Applications
(2R)-2-[(1-methylimidazole-4-carbonyl)amino]-3-phenylpropanoic acid has been studied for its potential applications in the field of medicinal chemistry, particularly in the development of novel drugs for the treatment of various diseases. Research has shown that this compound has the ability to inhibit the activity of certain enzymes, such as dipeptidyl peptidase-4 (DPP-4) and angiotensin-converting enzyme (ACE), which are involved in the regulation of blood glucose levels and blood pressure, respectively.
Mechanism of Action
(2R)-2-[(1-methylimidazole-4-carbonyl)amino]-3-phenylpropanoic acid works by binding to the active site of DPP-4 and ACE, thereby preventing the enzymes from performing their normal functions. This leads to a reduction in blood glucose levels and blood pressure, which can be beneficial for individuals with diabetes and hypertension.
Biochemical and Physiological Effects:
Studies have shown that this compound can effectively lower blood glucose levels and blood pressure in animal models. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic benefits.
Advantages and Limitations for Lab Experiments
One advantage of using (2R)-2-[(1-methylimidazole-4-carbonyl)amino]-3-phenylpropanoic acid in lab experiments is its relatively simple synthesis method, which allows for large-scale production of the compound. However, one limitation is that this compound may not be suitable for use in certain types of experiments, such as those that require the use of live cells or tissues.
Future Directions
There are several potential future directions for research involving (2R)-2-[(1-methylimidazole-4-carbonyl)amino]-3-phenylpropanoic acid. One area of interest is the development of this compound-based drugs for the treatment of diabetes and hypertension. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other areas of medicine. Finally, research could explore the use of this compound in combination with other drugs to enhance its therapeutic effects.
Conclusion:
In conclusion, this compound is a synthetic amino acid derivative that has potential applications in the field of medicinal chemistry. Its ability to inhibit the activity of certain enzymes makes it a promising candidate for the development of novel drugs for the treatment of diabetes and hypertension. While there are limitations to its use in certain types of experiments, its relatively simple synthesis method and potential therapeutic benefits make it an area of interest for future research.
Synthesis Methods
(2R)-2-[(1-methylimidazole-4-carbonyl)amino]-3-phenylpropanoic acid can be synthesized through a multi-step process that involves the reaction of 1-methylimidazole-4-carboxylic acid with phenylalanine methyl ester, followed by the removal of the methyl ester group using hydrochloric acid. The resulting compound is then treated with N,N'-dicyclohexylcarbodiimide and N-hydroxysuccinimide to form the final product, this compound.
properties
IUPAC Name |
(2R)-2-[(1-methylimidazole-4-carbonyl)amino]-3-phenylpropanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3O3/c1-17-8-12(15-9-17)13(18)16-11(14(19)20)7-10-5-3-2-4-6-10/h2-6,8-9,11H,7H2,1H3,(H,16,18)(H,19,20)/t11-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MITAYJLRKJZVSJ-LLVKDONJSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(N=C1)C(=O)NC(CC2=CC=CC=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1C=C(N=C1)C(=O)N[C@H](CC2=CC=CC=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.